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Compound Name:
Aniline, N,N-dimethyl-4-

(diphenylmethyl)-

Cat. No.: B085362 Get Quote

An In-Depth Technical Guide to 4-benzhydryl-
N,N-dimethylaniline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-benzhydryl-N,N-dimethylaniline,

a tertiary amine with potential applications in organic synthesis and medicinal chemistry. This

document consolidates its chemical identity, synthesis, and known physicochemical properties,

alongside a discussion of the biological significance of its core structural motifs. Detailed

experimental protocols for its synthesis via Friedel-Crafts alkylation are presented.

Furthermore, potential biological activities and signaling pathway interactions are explored

based on the established pharmacology of the broader class of benzhydryl amines.

Chemical Identity and Properties
4-benzhydryl-N,N-dimethylaniline, also known by its IUPAC name, is a derivative of aniline

characterized by the presence of a diphenylmethyl (benzhydryl) group at the para position to

the dimethylamino substituent.

Table 1: Chemical Identifiers
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Identifier Value

Common Name Aniline, N,N-dimethyl-4-(diphenylmethyl)-

IUPAC Name 4-benzhydryl-N,N-dimethylaniline[1]

CAS Number 13865-57-1[1]

Molecular Formula C₂₁H₂₁N[1]

Molecular Weight 287.4 g/mol [1]

InChI Key CMWPUDHQIUJSCD-UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value

Physical State Solid (predicted)

Melting Point Data not available

Boiling Point Data not available

Solubility

Insoluble in water; Soluble in common organic

solvents (e.g., ethanol, ether, chloroform)

(inferred from N,N-dimethylaniline)[2][3]

Note: Experimental physicochemical data for 4-benzhydryl-N,N-dimethylaniline is not readily

available in the public domain. The properties of the well-characterized precursor, N,N-

dimethylaniline, are provided for reference in the appendix.

Table 3: Spectroscopic Data
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Technique Data

¹H NMR Data not available

¹³C NMR Data not available

IR Data not available

Mass Spectrometry Data not available

Note: While specific spectroscopic data for 4-benzhydryl-N,N-dimethylaniline is not available,

the appendix includes reference spectra for the parent compound, N,N-dimethylaniline.

Synthesis
The primary route for the synthesis of 4-benzhydryl-N,N-dimethylaniline is the Friedel-Crafts

alkylation of N,N-dimethylaniline with a suitable benzhydrylating agent, such as benzhydrol

(diphenylmethanol), in the presence of an acid catalyst.[4][5][6][7]

Experimental Protocol: Friedel-Crafts Alkylation
This protocol describes a representative method for the synthesis of 4-benzhydryl-N,N-

dimethylaniline.

Materials:

N,N-dimethylaniline

Benzhydrol

Anhydrous Aluminum Chloride (AlCl₃) or another suitable Lewis acid catalyst

Dichloromethane (DCM) or other suitable anhydrous solvent

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6065310/
https://www.quora.com/Can-N-N-dimethylaniline-undergo-a-Friedel-Crafts-reaction
https://www.researchgate.net/publication/326690865_Friedel-Crafts_Reaction_of_NN-Dimethylaniline_with_Alkenes_Catalyzed_by_Cyclic_Diaminocarbene-GoldI_Complex
https://pubmed.ncbi.nlm.nih.gov/30061755/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a stirred solution of N,N-dimethylaniline in anhydrous dichloromethane under an inert

atmosphere (e.g., nitrogen or argon), add benzhydrol.

Cool the mixture in an ice bath to 0°C.

Slowly add anhydrous aluminum chloride in portions, maintaining the temperature below

5°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours, or until TLC analysis indicates the consumption of the starting materials.

Carefully quench the reaction by slowly adding it to a beaker of crushed ice and water.

Separate the organic layer using a separatory funnel.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator.

Purify the crude product by column chromatography on silica gel or by recrystallization to

afford pure 4-benzhydryl-N,N-dimethylaniline.

Caption: A flowchart of the synthesis of 4-benzhydryl-N,N-dimethylaniline.
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Potential Applications in Drug Development
While specific applications for 4-benzhydryl-N,N-dimethylaniline in drug development have not

been documented, the benzhydryl amine scaffold is a well-established pharmacophore found in

numerous clinically significant drugs.

Table 4: Examples of Biologically Active Benzhydryl Amines

Compound Class Examples Therapeutic Area

Antihistamines Diphenhydramine, Cetirizine Allergy

Antipsychotics Pimozide Schizophrenia

Calcium Channel Blockers Lidoflazine Angina

The presence of the N,N-dimethylamino group, a common feature in many pharmaceuticals,

may influence the compound's pharmacokinetic properties, such as solubility and membrane

permeability.

Potential Biological Activity and Signaling Pathways
The biological activity of 4-benzhydryl-N,N-dimethylaniline has not been explicitly reported.

However, based on the known activities of other benzhydryl amines, it is plausible that this

compound could interact with various biological targets. For instance, many benzhydryl-

containing compounds are known to antagonize G-protein coupled receptors (GPCRs), such

as histamine and dopamine receptors.

Caption: Hypothetical antagonism of a GPCR signaling pathway.

Safety and Handling
Detailed safety information for 4-benzhydryl-N,N-dimethylaniline is not available. However,

based on its structural components, it should be handled with care in a well-ventilated

laboratory, and appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn. For detailed safety information on the precursor, N,N-

dimethylaniline, refer to its Safety Data Sheet (SDS).[8][9][10][11][12]
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Conclusion
4-benzhydryl-N,N-dimethylaniline is a chemical compound with a well-defined structure and a

straightforward synthetic route. While specific data on its physicochemical properties and

biological activities are currently lacking, its structural similarity to known pharmacologically

active molecules suggests its potential as a lead compound in drug discovery. Further research

is warranted to fully elucidate its properties and potential applications.

Appendix
Reference Data for N,N-dimethylaniline (CAS: 121-69-7)

Table A1: Physicochemical Properties of N,N-dimethylaniline

Property Value Reference

Physical State Oily liquid [2]

Melting Point 2 °C [13]

Boiling Point 193-194 °C [2][3][14]

Density 0.956 g/mL at 25 °C [2][3]

Solubility in Water Insoluble [2]

Flash Point 61 °C [13]

Spectroscopic Data for N,N-dimethylaniline:

¹H NMR: Spectra are publicly available and typically show signals for the aromatic protons

and the N-methyl protons.

¹³C NMR: Spectra are available and show characteristic peaks for the aromatic carbons and

the N-methyl carbons.[15]

IR: Infrared spectra show characteristic absorptions for aromatic C-H and C-N stretching.[16]

[17]
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Mass Spectrometry: The mass spectrum of N,N-dimethylaniline is well-documented.[18][19]

[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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